N-(2,2-di(furan-2-yl)ethyl)-2,6-difluorobenzamide

• IUPAC Name: N-[2,2-bis(furan-2-yl)ethyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C17H13F2NO3/c18-12-4-1-5-13(19)16(12)17(21)20-10-11(14-6-2-8-22-14)15-7-3-9-23-15/h1-9,11H,10H2,(H,20,21)
• InChI Key: KMMOAHQONODWRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCC(C2=CC=CO2)C3=CC=CO3)F
• Molecular Formula: C17H13F2NO3
• Molecular Weight: 317.29 g/mol
• CAS No.: 2319839-08-0

Description

N-(2,2-di(furan-2-yl)ethyl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C17H13F2NO3 and its molecular weight is 317.292. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Coatings

Furanone molecules, related to the furan moiety, have been utilized in the development of antibacterial coatings. A study by Al‐Bataineh et al. (2009) employed N-(3-trimethoxysilylpropyl)-4-azido-2,3,5,6-tetrafluorobenzamide as a photoactive cross-linker to immobilize antibacterial furanone molecules on silicon oxide surfaces, demonstrating a strategy to design antibacterial coatings based on furanone compounds for human healthcare applications (Al‐Bataineh et al., 2009).

Organic Synthesis and Reactivity

In the realm of organic synthesis, furan and its derivatives have been investigated for their unique reactivity patterns. Griffith et al. (2006) explored the unusual Diels-Alder reactivity of a difluorinated alkenoate with furan, highlighting the influence of fluorine substituents on reaction mechanisms and outcomes (Griffith et al., 2006).

Antimicrobial and Antioxidant Properties

Furan derivatives have also been studied for their potential biomedical applications. Sokmen et al. (2014) synthesized new 1,2,4-triazole Schiff base and amine derivatives containing the furan moiety, which exhibited effective antiurease and antioxidant activities, indicating potential for therapeutic applications (Sokmen et al., 2014).

Material Science

In materials science, furan-based compounds have been utilized in the synthesis of novel polymeric materials. Jiang et al. (2014) reported the enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with various diacid ethyl esters to produce a series of biobased furan polyesters, demonstrating the potential of furan derivatives in creating sustainable polymeric materials (Jiang et al., 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or application. For example, if it’s intended for use in medicinal chemistry, its mechanism of action would likely involve interaction with biological targets.